Cas no 24393-52-0 (ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate)

Ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate is a chlorinated cinnamate ester with the molecular formula C₁₁H₁₁ClO₂. This compound is characterized by its α,β-unsaturated ester structure, which makes it a versatile intermediate in organic synthesis, particularly in Michael additions and conjugate reduction reactions. The presence of the 4-chlorophenyl group enhances its reactivity in electrophilic and nucleophilic transformations. It is commonly utilized in pharmaceutical and agrochemical research for the synthesis of bioactive molecules. The ethyl ester moiety improves solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective applications.

ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate structure

24393-52-0 structure

Product Name:ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate

CAS No:24393-52-0

MF:C₁₁H₁₁ClO₂

MW:210.656842470169

MDL:MFCD00045213

CID:94363

PubChem ID:5373977

Update Time:2025-06-08

ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 4-Chlorocinnamic acid
- ETHYL (2E)-3(4-CHLOROPHENYL)ACRYLATE
- Ethyl 4-chlorocinnamate
- (E)-3-(4-chlorophenyl)-2-propenoic acid ethyl ester
- (E)-3-thiophen-3-yl-acrylic acid ethyl ester
- 3-(4'-chlorophenyl)-(E)-propenoic acid ethyl ester
- 4'-chlorocin
- ethyl (E)-3-(3-thienyl)-2-propenoate
- ethyl (E)-3-(4-chlorophenyl)acrylate
- ethyl (E)-3-(thiophen-3-yl)acrylate
- ethyl (E)-3-thiophene-3-yl-acrylate
- ethyl (E)-p-chlorocinnamate
- ethyl 3-(3-thienyl)-prop-2-enoate
- ethyl 3-(thien-3-yl)prop-2-enoate
- ethyl para-chlorocinnamate
- Ethyl (2E)-3-(4-chlorophenyl)acrylate
- ethyl p-chlorocinnamate
- ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate
- DTXSID001032094
- ethyl-p-chlorocinnamate
- (E)-3-(4-chlorophenyl)-acrylic acid ethyl ester
- MFCD00045213
- Ethyl3-(4-chlorophenyl)acrylate
- 3-(4-Chlorophenyl)-2-propenoic acid ethyl ester
- (E)-3-(4-chloro-phenyl)-acrylic acid ethyl ester
- A817267
- AC-11305
- Ethyl (2E)-3-(4-chlorophenyl)-2-propenoate #
- BRN 2046428
- EN300-1453799
- (E)-ETHYL 3-(4-CHLOROPHENYL)ACRYLATE
- CHEMBL2285935
- Cinnamic acid, p-chloro-, ethyl ester
- GS-6056
- trans-4-chlorocinnamic acid ethyl ester
- 6048-06-2
- 4-Chlorocinnamic acid ethyl ester
- Cinnamic acid, 4-chloro-, ethyl ester
- ethyl (E)-3-(4-chlorophenyl)prop-2-enoate
- ZAA39352
- 2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester
- 24393-52-0
- A856513
- J-521326
- SCHEMBL321285
- Ethyl 3-(4-chlorophenyl)acrylate
- AKOS003622988
- Ethyl4-chlorocinnamate
- MDL： MFCD00045213
- Inchi： 1S/C11H11ClO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5+
- InChI Key： MHZFMMSRIDAQIB-VMPITWQZSA-N
- SMILES： ClC1C=CC(/C=C/C(=O)OCC)=CC=1

Computed Properties

Exact Mass: 210.04483
Monoisotopic Mass: 210.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.178 g/cm3
Boiling Point: 307.9ºC at 760 mmHg
Flash Point: 151.9ºC
Refractive Index: 1.835
PSA: 26.3
LogP: 2.91630

ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate Pricemore >>

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